4-Dibenzothiophen-2-yl-2-methyl-4-oxobutanoic acid
Overview
Description
“4-Dibenzothiophen-2-yl-2-methyl-4-oxobutanoic acid” is an organic compound containing a dibenzothiophene group (a polycyclic aromatic compound containing sulfur) and a 2-methyl-4-oxobutanoic acid group (a type of keto acid). The presence of these functional groups suggests that this compound may have interesting chemical properties and potential applications in various fields such as organic synthesis or materials science .
Molecular Structure Analysis
The molecular structure of this compound would be expected to show the characteristic features of both dibenzothiophenes and keto acids. Dibenzothiophenes have a three-ring structure with sulfur as a heteroatom, which can contribute to interesting electronic properties. The keto acid part of the molecule would be expected to show the typical properties of carbonyl compounds, including the potential for hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to reflect those of its functional groups. For example, it might show the high stability and aromaticity of dibenzothiophenes, and the acidity and reactivity of keto acids .Safety and Hazards
As with any chemical compound, handling “4-Dibenzothiophen-2-yl-2-methyl-4-oxobutanoic acid” would require appropriate safety precautions. Without specific information, it’s hard to say what the hazards might be, but it’s always important to use personal protective equipment and follow good laboratory practices when handling chemical compounds .
properties
IUPAC Name |
4-dibenzothiophen-2-yl-2-methyl-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O3S/c1-10(17(19)20)8-14(18)11-6-7-16-13(9-11)12-4-2-3-5-15(12)21-16/h2-7,9-10H,8H2,1H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPCUXHHINRBWIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C32)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10296331 |
Source
|
| Record name | AG-J-82763 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10296331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Dibenzothiophen-2-yl-2-methyl-4-oxobutanoic acid | |
CAS RN |
26139-07-1 |
Source
|
| Record name | NSC108824 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=108824 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | AG-J-82763 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10296331 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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